![molecular formula C10H6ClN5S B1436676 3-(3-Chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide CAS No. 1082530-99-1](/img/structure/B1436676.png)
3-(3-Chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide
Overview
Description
The compound “3-(3-Chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide” is a heterocyclic compound . It contains a triazole ring, which is a five-member heterocyclic ring containing three nitrogen and two carbon atoms . This compound is part of a larger family of compounds that have shown therapeutic interest .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of compounds containing a pyrazolo[3,4-d]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles has been achieved under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction .Molecular Structure Analysis
The molecular structure of this compound includes a triazolo[4,5-d]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system . This core is considered a privileged structure in biologically active compounds and is a bioisostere of natural purine .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, similar compounds have been synthesized using Cu (I) catalyzed click reactions .Scientific Research Applications
Synthesis and Biological Studies
Serotonin Receptor Antagonism : A study by Ivachtchenko et al. (2010) synthesized derivatives of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines and evaluated their serotonin 5-HT6 receptor binding affinity and ability to inhibit serotonin's functional cellular responses. One of these derivatives demonstrated high selectivity as a 5-HT6 receptor ligand [Ivachtchenko et al., 2010].
Density Functional Theory Study : Mozafari et al. (2016) conducted a study on 3H-[1,2,3]triazolo[4,5-d][1,2,4]triazolo[4,3-a]pyrimidine derivatives, focusing on Density Functional Theory (DFT) to reveal the regioselectivity of ring closure. This study enhances the understanding of the structural and electronic properties of this class of compounds [Mozafari et al., 2016].
Adenosine Receptor Binding : Escher et al. (1991) found that 3-(3-chlorophenyl)-7-(N-cyclopentylamino)-5-methythio-1,2,3-triazolo[4,5-d]pyrimidine exhibited restricted rotation around the CN bond, impacting the orientation of hydrophobic substituents in adenosine receptor ligands [Escher et al., 1991].
Antimicrobial Activity : Several studies have explored the synthesis of triazolo[4,5-d]pyrimidin derivatives and evaluated their antimicrobial activities. For instance, Kumar et al. (2009) synthesized 3-aryl/heteroaryl-5,7-dimethyl-1,2,4-triazolo[4,3-c]pyrimidines and found some compounds to exhibit substantial antibacterial activity [Kumar et al., 2009].
Heterocyclic Chemistry : Several studies, including those by Repich et al. (2017) and Chen et al. (2008), have focused on the synthesis and characterization of various derivatives of triazolo[4,5-d]pyrimidin, contributing to the field of heterocyclic chemistry and the development of new potential pharmaceutical agents [Repich et al., 2017; Chen et al., 2008].
Future Directions
Mechanism of Action
Target of Action
It has been synthesized and evaluated for its antitumor activities against five human cancer cell lines .
Mode of Action
It’s known that many similar compounds work by interacting with specific cellular targets, leading to changes in cellular processes that can inhibit the growth of cancer cells .
Biochemical Pathways
It’s known that many antitumor drugs work by affecting pathways involved in cell proliferation and survival .
Result of Action
The compound has shown good antitumor activities, especially against MGC-803 and Hela cancer cell lines . This suggests that the compound may have a significant molecular and cellular effect, potentially inhibiting the growth and proliferation of these cancer cells.
properties
IUPAC Name |
3-(3-chlorophenyl)-4H-triazolo[4,5-d]pyrimidine-7-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClN5S/c11-6-2-1-3-7(4-6)16-9-8(14-15-16)10(17)13-5-12-9/h1-5H,(H,12,13,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFVHDMOFYKMDOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N2C3=C(C(=S)N=CN3)N=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClN5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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